(5Z)-5-(3-ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: 5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H13NO3S2/c1-3-17-9-6-4-5-8(11(9)15)7-10-12(16)14(2)13(18)19-10/h4-7,15H,3H2,1-2H3
• InChI Key: IPUWSWJKHFNHHA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=C2C(=O)N(C(=S)S2)C
• Molecular Formula: C13H13NO3S2
• DSSTOX Substance ID: DTXSID80386576
• Molecular Weight: 295.4 g/mol
• CAS RN: 402932-19-8

Description

“(5Z)-5-(3-ethoxy-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one” is a chemical compound with the CAS Number: 402932-19-8. It has a linear formula of C13 H13 N O3 S2. The compound is solid at room temperature and has a molecular weight of 295.38.

Scientific Research Applications

Synthesis and Structural Analysis

• Microwave Synthesis : New libraries of 5-arylidene-2-thioxo-1,3-thiazolidin-4-ones were synthesized using microwave irradiation, demonstrating a method for producing compounds with potential applications in treating neurological and oncological disorders (Bourahla et al., 2021).
• Molecular Structure Investigation : The molecular structure of a related compound was determined using X-ray diffraction, providing insights into its non-planar structure and intermolecular hydrogen bonding, which are crucial for understanding the compound's reactivity and interactions (Benhalima et al., 2011).

Biological Activities and Applications

• Antimicrobial Activity : Certain derivatives have been synthesized and tested for their antibacterial activity against several strains of Gram-positive and Gram-negative bacteria, contributing to the search for new antimicrobial agents (Công et al., 2014).
• Anticancer Properties : 5-Arylidene-2-thioxo-thiazolidin-4-ones have shown selective inhibitory activity against some leukemia cell lines, suggesting their potential as anticancer agents. This research provides a foundation for further exploration of these compounds in cancer therapy (Subtelna et al., 2020).
• Antioxidant Applications : Thiazolidinone derivatives were studied as antioxidants for local base oil, highlighting their potential use in improving the oxidative stability of industrial products (Mohammed et al., 2019).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) for this compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.